Cas no 1379317-97-1 (2-Bromo-5-bromomethyl-3-nitropyridine)

• Product Name: 2-Bromo-5-bromomethyl-3-nitropyridine
• CAS No: 1379317-97-1
• MF: C₆H₄Br₂N₂O₂
• MW: 295.916159629822
• CID: 4900024
• Update Time: 2025-06-09

2-Bromo-5-bromomethyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-bromomethyl-3-nitropyridine

• Inchi： 1S/C6H4Br2N2O2/c7-2-4-1-5(10(11)12)6(8)9-3-4/h1,3H,2H2
• InChI Key： BNDNFEANVBEFQA-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C=1)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-5-bromomethyl-3-nitropyridine

Recent Advances in the Application of 2-Bromo-5-bromomethyl-3-nitropyridine (CAS: 1379317-97-1) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-bromomethyl-3-nitropyridine (CAS: 1379317-97-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its brominated and nitrated pyridine core, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad applicability in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromo-5-bromomethyl-3-nitropyridine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromomethyl group for selective functionalization, enabling the introduction of diverse pharmacophores. The resulting compounds exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, suggesting potential applications in the treatment of B-cell malignancies and autoimmune diseases.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of new quinolone derivatives incorporating 2-Bromo-5-bromomethyl-3-nitropyridine. These compounds showed remarkable activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The nitropyridine moiety was found to enhance membrane permeability, addressing a key challenge in combating Gram-positive pathogens.

The compound's unique photophysical properties have also been exploited in chemical biology applications. A recent publication in ACS Chemical Biology (2024) described the development of fluorescent probes based on 2-Bromo-5-bromomethyl-3-nitropyridine for real-time monitoring of intracellular redox states. The nitro group serves as an efficient fluorescence quencher, while the bromomethyl position allows for conjugation to various biomolecules, creating sensitive probes for oxidative stress detection in live cells.

From a synthetic chemistry perspective, advances in the functionalization of 2-Bromo-5-bromomethyl-3-nitropyridine have been particularly noteworthy. A 2024 study in Organic Letters presented a novel palladium-catalyzed cross-coupling strategy that enables selective modification at either the 2-bromo or 5-bromomethyl position, significantly expanding the structural diversity accessible from this scaffold. This methodological breakthrough has important implications for parallel synthesis approaches in drug discovery programs.

Despite these promising developments, challenges remain in the large-scale production and handling of 2-Bromo-5-bromomethyl-3-nitropyridine due to its sensitivity to moisture and light. Recent process chemistry research published in Organic Process Research & Development (2023) has addressed these issues by developing optimized crystallization conditions and stabilization strategies, improving the compound's shelf life and handling characteristics for industrial applications.

Looking forward, the unique structural features of 2-Bromo-5-bromomethyl-3-nitropyridine continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical research. Its dual functionality (bromo and bromomethyl groups) combined with the electron-withdrawing nitro group creates numerous possibilities for further derivatization and biological evaluation. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design, suggesting that this compound will remain an important tool in medicinal chemistry for years to come.